Cas no 72078-42-3 (5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid)

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid structure
72078-42-3 structure
Product Name:5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid
CAS No:72078-42-3
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD20647835
CID:4670070
Update Time:2024-10-27

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid
    • SB63889
    • 5-thiophen-3-yl-1H-pyrrole-2-carboxylic acid
    • D80411
    • MDL: MFCD20647835
    • Inchi: 1S/C9H7NO2S/c11-9(12)8-2-1-7(10-8)6-3-4-13-5-6/h1-5,10H,(H,11,12)
    • InChI Key: ANHBXSDONFXAEI-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CC=C(C(=O)O)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 1.9
  • Topological Polar Surface Area: 81.3

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid Security Information

5-(Thiophen-3-yl)-1H-pyrrole-2-carboxylic acid Pricemore >>

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